Cas no 99945-31-0 (Spiro[8-azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium],3-hydroxy-, (1a,3b,5a)- (9CI))
99945-31-0 structure
Product Name:Spiro[8-azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium],3-hydroxy-, (1a,3b,5a)- (9CI)
CAS No:99945-31-0
MF:C11H20NO
MW:182.282603263855
CID:805259
PubChem ID:72941454
Update Time:2025-04-19
Spiro[8-azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium],3-hydroxy-, (1a,3b,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Spiro[8-azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium],3-hydroxy-, (1a,3b,5a)- (9CI)
- 3-hydroxynortropane-8-spiro-1'-pyrrolidinium
- UNII-2Z354HZM6L
- 2Z354HZM6L
- AZONIASPIRONORTROPANOL CATION
- Q27255821
- TROSPIUM CHLORIDE IMPURITY C [EP IMPURITY]
- azoniaspironortropanol
- Trospium spiroalcohol
- AZONIASPIRONORTROPANOL ION
- (1R,3R,5S)-3-HYDROXYSPIRO(8-AZONIABICYCLO(3.2.1)OCTANE-8,1'-PYRROLIDINIUM)
- SPIRO(8-AZONIABICYCLO(3.2.1)OCTANE-8,1'-PYRROLIDINIUM), 3-HYDROXY-, (1.ALPHA.,3.BETA.,5.ALPHA.)-
- 99945-31-0
-
- Inchi: 1S/C11H20NO/c13-11-7-9-3-4-10(8-11)12(9)5-1-2-6-12/h9-11,13H,1-8H2/q+1/t9-,10+,11?
- InChI Key: MXMOCKPTNSGRFA-ZACCUICWSA-N
- SMILES: OC1C[C@H]2CC[C@@H](C1)[N+]12CCCC1
Computed Properties
- Exact Mass: 182.154
- Monoisotopic Mass: 182.154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 1.3
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Spiro[8-azoniabicyclo[3.2.1]octane-8,1'-pyrrolidinium],3-hydroxy-, (1a,3b,5a)- (9CI) Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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